Cas no 2229637-48-1 (3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid
• CAS No: 2229637-48-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6568955
• PubChem ID: 165688526
• Update Time: 2025-07-02

3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid
• EN300-1905212
• 2229637-48-1

• Inchi： 1S/C8H8BrNO3/c9-7-5(2-1-3-10-7)4-6(11)8(12)13/h1-3,6,11H,4H2,(H,12,13)
• InChI Key： GKIOIAGBZCZXCH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid

Introduction to 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No: 2229637-48-1)

3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229637-48-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a bromopyridine core and a hydroxypropanoic acid side chain, has garnered attention due to its versatile structural properties and potential applications in drug discovery and molecular recognition. The presence of both a halogenated aromatic ring and an acidic functional group makes it a valuable scaffold for designing novel bioactive molecules.

The bromopyridine moiety is a crucial pharmacophore in medicinal chemistry, often employed to modulate interactions with biological targets such as enzymes and receptors. Pyridine derivatives, in general, exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The bromine atom at the 2-position introduces electrophilicity, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Concurrently, the hydroxypropanoic acid component imparts both solubility and metabolic stability to the molecule. This side chain can serve as a linker or a pharmacophoric element, influencing the compound's binding affinity and pharmacokinetic properties. The carboxylic acid group (-COOH) provides opportunities for salt formation, enhancing solubility in aqueous media, which is critical for formulation development. Additionally, the hydroxyl group (-OH) can participate in hydrogen bonding interactions, further modulating binding specificity to biological targets.

Recent advancements in synthetic chemistry have highlighted the utility of 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid as an intermediate in the synthesis of more complex molecules. For instance, researchers have leveraged this compound to develop novel inhibitors of kinases and other enzyme targets. The bromopyridine ring serves as a handle for palladium-catalyzed reactions, enabling the introduction of diverse substituents at various positions. This flexibility has been exploited in generating libraries of compounds for high-throughput screening (HTS) campaigns.

In the context of drug discovery, the structural features of 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid make it an attractive candidate for further derivatization. By modifying either the pyridine ring or the hydroxypropanoic side chain, chemists can fine-tune physicochemical properties such as lipophilicity, solubility, and metabolic stability. Such modifications are essential for optimizing drug-like characteristics (ADME-Tox profile) and improving therapeutic efficacy.

One notable application of this compound is in the development of probes for biochemical assays. The combination of a halogenated aromatic ring and an acidic moiety allows for selective labeling or detection in biological systems. For example, fluorescent derivatives of 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid have been used to study protein-protein interactions or enzyme activity in cell-based assays. The ability to track such modifications non-invasively provides valuable insights into biological pathways and mechanisms.

The synthetic accessibility of 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid has also contributed to its widespread use in academic and industrial research settings. Several synthetic routes have been reported, ranging from multi-step organic transformations to one-pot strategies employing transition metal catalysis. These methods highlight the compound's feasibility as a building block for larger molecular frameworks. Moreover, its stability under various reaction conditions makes it suitable for scalable synthesis without significant degradation concerns.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid scaffolds. Molecular docking studies suggest that this compound can interact with diverse biological targets by leveraging both its aromatic and polar functional groups. Such predictions guide experimental efforts by prioritizing analogs with high predicted binding affinities.

The growing interest in fragment-based drug design (FBDD) has also spurred investigations into simpler molecules like 3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid as starting points. By identifying small fragments that bind effectively to biological targets, researchers can iteratively build larger molecules with improved potency and selectivity. The structural motifs present in this compound make it an ideal candidate for fragment library development.

Future directions may explore derivatization strategies aimed at enhancing bioavailability or reducing off-target effects. For instance, prodrug formulations could be designed by masking polar functional groups temporarily until they reach their target site of action. Additionally, exploring different halogenation patterns on the pyridine ring might uncover novel bioactivities that were previously unexplored.

In summary,3-(2-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No: 2229637-48-1) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across synthetic chemistry, drug discovery, and biochemical assays. As methodologies for molecular design continue to evolve,this compound will likely remain a cornerstone in developing next-generation therapeutics.